Ethyl 2-(3-methoxyphenyl)cyclopropanecarboxylate

• CAS RN: 900254-26-4
• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: ethyl 2-(3-methoxyphenyl)cyclopropane-1-carboxylate
• InChI: InChI=1S/C13H16O3/c1-3-16-13(14)12-8-11(12)9-5-4-6-10(7-9)15-2/h4-7,11-12H,3,8H2,1-2H3
• InChI Key: PJGRLHKICHVEIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC1C2=CC(=CC=C2)OC

Description

Ethyl 2-(3-methoxyphenyl)cyclopropanecarboxylate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1-methoxy-3-vinylbenzene (3.10 g, 23.1 mmol) and dioxomethane-diheptylrhodium (4:2) (0.090 g, 0.12 mmol) in DCM (100 mL) under an atmosphere of argon at rt was added a solution of ethyl diazoacetate (1.22 mL, 11.6 mmol) in DCM (6 mL) dropwise via syringe. The reaction mixture as allowed to stir at rt for 2 h and then concentrated. The residue was purified by column chromatography to give the desired product (1.63 g) as a mixture of cis and trans isomers, along with recovered starting material (1.50 g). LCMS: (FA) ES+ 221.2 (M+1).